Cas no 88255-55-4 (Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester)

• Product Name: Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester
• CAS No: 88255-55-4
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 639660
• PubChem ID: 13113706
• Update Time: 2025-04-19

Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,2,3-trimethyl-3-propyl-, methyl ester
• methyl 2,2,3-trimethyl-3-propylhexanoate
• 88255-55-4
• SCHEMBL19941600
• DTXSID40518831

• Inchi： 1S/C13H26O2/c1-7-9-13(5,10-8-2)12(3,4)11(14)15-6/h7-10H2,1-6H3
• InChI Key： AMDORRBMHGCBIE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C(C)(CCC)CCC)=O

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų